Cas no 887224-44-4 (3-butanamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide)

• Product Name: 3-butanamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• CAS No: 887224-44-4
• MF: C₂₁H₂₀N₂O₅
• MW: 380.393905639648
• CID: 5958862
• PubChem ID: 7205159
• Update Time: 2025-06-09

3-butanamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-butanamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• 3-(butanoylamino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(1-oxobutyl)amino]-
• SR-01000018595
• 3-butyramido-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide
• AKOS024617439
• SR-01000018595-1
• F1883-1523
• AB00677402-01
• 887224-44-4

• Inchi： 1S/C21H20N2O5/c1-2-5-18(24)23-19-14-6-3-4-7-15(14)28-20(19)21(25)22-13-8-9-16-17(12-13)27-11-10-26-16/h3-4,6-9,12H,2,5,10-11H2,1H3,(H,22,25)(H,23,24)
• InChI Key： NRIMOUIAQOVWNK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCC)=C1C(NC1=CC=C2OCCOC2=C1)=O

Computed Properties

• Exact Mass: 380.13722174g/mol
• Monoisotopic Mass: 380.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 533.0±50.0 °C(Predicted)
• pka: 11.13±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-butanamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-Butanamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide (CAS No. 887224-44-4)

The compound 3-Butanamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide, identified by its CAS No. 887224-44-4, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a benzofuran core with a dihydrobenzodioxin moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. The benzofuran-2-carboxamide scaffold, as seen in this compound, is frequently explored for its versatility in modulating protein-protein interactions. This aligns with popular search queries such as "new drug candidates for inflammation" or "small molecules for neurodegenerative diseases," highlighting its relevance in contemporary research.

The 3-butanamido side chain in this molecule further enhances its pharmacokinetic properties, potentially improving bioavailability and metabolic stability. Such features are critical for compounds under investigation for chronic conditions, a topic frequently searched in academic and industrial circles. Additionally, the dihydrobenzodioxin fragment is known for its role in enhancing binding affinity to certain receptors, making this compound a candidate for studies related to GPCR-targeted therapies, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the preparation of 3-Butanamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are often discussed in forums and publications focusing on green chemistry and sustainable synthesis, addressing the growing interest in environmentally friendly lab practices. Researchers searching for "efficient amide bond formation techniques" or "heterocyclic compound synthesis" will find this compound's methodology insightful.

Beyond its chemical attributes, the compound's potential applications in oncology and central nervous system (CNS) disorders are areas of active exploration. With increasing searches for "next-generation cancer therapeutics" and "blood-brain barrier permeable drugs," the structural features of this molecule position it as a promising candidate for further investigation. Its benzodioxin component, in particular, has been linked to neuroprotective effects in preliminary studies, resonating with the rising focus on neurodegenerative disease research.

In summary, 3-Butanamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide (CAS No. 887224-44-4) represents a compelling case study at the intersection of medicinal chemistry and drug development. Its structural complexity, combined with its potential therapeutic relevance, makes it a valuable subject for researchers navigating the evolving landscape of targeted drug design and molecular pharmacology. As the scientific community continues to prioritize innovative solutions for unmet medical needs, compounds like this will undoubtedly remain at the forefront of discovery.